Cas no 1421020-30-5 ((S)-tert-Butyl (1-(((6-chloropyridin-3-yl)methyl)(ethyl)amino)-3-methyl-1-oxobutan-2-yl)carbamate)

• Product Name: (S)-tert-Butyl (1-(((6-chloropyridin-3-yl)methyl)(ethyl)amino)-3-methyl-1-oxobutan-2-yl)carbamate
• CAS No: 1421020-30-5
• MF: C₁₈H₂₈ClN₃O₃
• MW: 369.88622379303
• CID: 2091941
• PubChem ID: 71301880
• Update Time: 2025-07-14

(S)-tert-Butyl (1-(((6-chloropyridin-3-yl)methyl)(ethyl)amino)-3-methyl-1-oxobutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (1-(((6-chloropyridin-3-yl)methyl)(ethyl)amino)-3-methyl-1-oxobutan-2-yl)carbamate
• {(S)-1-[(6-Chloro-pyridin-3-ylmethyl)-ethyl-carbamoyl]-2-methyl-propyl}-carbamic acid tert-butyl ester
• 1421020-30-5
• DB-249518
• (S)-tert-Butyl(1-(((6-chloropyridin-3-yl)methyl)(ethyl)amino)-3-methyl-1-oxobutan-2-yl)carbamate
• AKOS024463317
• {(S)-1-[(6-Chloropyridin-3-ylmethyl)ethyl-carbamoyl]-2-methylpropyl}carbamic acid tert-butyl ester
• tert-butyl N-[(2S)-1-[(6-chloropyridin-3-yl)methyl-ethylamino]-3-methyl-1-oxobutan-2-yl]carbamate

• MDL： MFCD24369761
• Inchi： 1S/C18H28ClN3O3/c1-7-22(11-13-8-9-14(19)20-10-13)16(23)15(12(2)3)21-17(24)25-18(4,5)6/h8-10,12,15H,7,11H2,1-6H3,(H,21,24)/t15-/m0/s1
• InChI Key： VFORTKBYYAIADV-HNNXBMFYSA-N
• SMILES： ClC1=CC=C(C=N1)CN(CC)C([C@H](C(C)C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 369.1819195g/mol
• Monoisotopic Mass: 369.1819195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.5Ų

Additional information on (S)-tert-Butyl (1-(((6-chloropyridin-3-yl)methyl)(ethyl)amino)-3-methyl-1-oxobutan-2-yl)carbamate

(S)-tert-Butyl (1-(((6-Chloropyridin-3-yl)methyl)(ethyl)amino)-3-methyl-1-oxobutan-2-yl)carbamate (CAS No. 1421020-30-5): An Overview

(S)-tert-Butyl (1-(((6-Chloropyridin-3-yl)methyl)(ethyl)amino)-3-methyl-1-oxobutan-2-yl)carbamate (CAS No. 1421020-30-5) is a chiral compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, often referred to by its systematic name, is a tert-butyl carbamate derivative with a complex structure that includes a 6-chloropyridinyl moiety and an ethylamino group. The chiral center at the 2-position of the butanoyl chain adds to its unique properties and potential applications.

The 6-chloropyridinyl moiety is a key structural feature that contributes to the compound's biological activity. Pyridine derivatives, especially those containing halogen substituents, have been extensively studied for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and anti-viral activities. The presence of the chloro substituent on the pyridine ring can enhance the compound's lipophilicity and improve its ability to cross biological membranes, making it a valuable scaffold in drug design.

The tert-butyl carbamate group is another critical component of this molecule. Carbamates are widely used in medicinal chemistry due to their ability to protect amino groups during synthetic manipulations and their potential to modulate the pharmacokinetic properties of drugs. The tert-butyl group, in particular, provides steric protection and can influence the compound's stability and solubility.

The (S)-configuration at the 2-position of the butanoyl chain is crucial for the compound's biological activity. Chirality plays a significant role in drug efficacy and safety, as enantiomers can exhibit different pharmacological profiles. The (S)-enantiomer of this compound has been shown to have enhanced activity compared to its (R)-counterpart in several preclinical studies.

Recent research has focused on the potential therapeutic applications of (S)-tert-Butyl (1-(((6-Chloropyridin-3-yl)methyl)(ethyl)amino)-3-methyl-1-oxobutan-2-yl)carbamate. Studies have demonstrated its efficacy as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown promising results as an inhibitor of histone deacetylases (HDACs), which are implicated in cancer progression and other diseases. HDAC inhibitors have gained significant attention due to their ability to modulate gene expression and induce cell cycle arrest, apoptosis, and differentiation in cancer cells.

In addition to its potential as an HDAC inhibitor, this compound has also been investigated for its anti-inflammatory properties. Inflammation is a key driver of many chronic diseases, including cardiovascular disease, neurodegenerative disorders, and autoimmune conditions. Preclinical studies have shown that (S)-tert-Butyl (1-(((6-Chloropyridin-3-yl)methyl)(ethyl)amino)-3-methyl-1-oxobutan-2-yl)carbamate can effectively reduce inflammatory markers such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

The synthesis of (S)-tert-Butyl (1-(((6-Chloropyridin-3-yl)methyl)(ethyl)amino)-3-methyl-1-oxobutan-2-yl)carbamate involves several steps that require precise control over chirality and functional group reactivity. One common approach involves the use of chiral auxiliaries or catalysts to ensure the formation of the desired enantiomer. The synthesis typically starts with the preparation of a chiral amine intermediate, followed by coupling with a protected amino acid derivative and subsequent deprotection steps.

From a pharmacokinetic perspective, (S)-tert-butyl (1-(6-chloropyridinylmethyl)(ethyl)amino)-3-methylbutanoyl carbamate exhibits favorable properties that make it suitable for further development as a therapeutic agent. It has good oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug candidates. Additionally, it shows low toxicity in preclinical models, further supporting its potential for clinical translation.

Despite its promising profile, further research is needed to fully understand the mechanisms underlying the biological activity of (S)-tert-butyl (1-(6-chloropyridinylmethyl)(ethyl)amino)-3-methylbutanoyl carbamate and to optimize its therapeutic potential. Ongoing studies are exploring its efficacy in various disease models and investigating strategies to enhance its selectivity and reduce off-target effects.

In conclusion, (S)-tert-butyl (1-(6-chloropyridinylmethyl)(ethyl)amino)-3-methylbutanoyl carbamate (CAS No. 1421020-30-5) is a promising compound with potential applications in drug discovery and development. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in both academic research and pharmaceutical industry settings.